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Compound of Interest

Compound Name: 2-Cyanoethylamine hemifumarate

CAS No.: 2079-89-2

Cat. No.: B150938

Get Quote

Strategic Context & Application
2-Cyanoethylamine hemifumarate (also known as β -aminopropionitrile fumarate or BAPN

fumarate) is a critical reagent in drug development and extracellular matrix research, primarily

utilized as an irreversible inhibitor of lysyl oxidase (LOX). For researchers synthesizing LOX-

targeted therapeutics or studying collagen cross-linking, verifying the structural integrity and

exact stoichiometry of this compound via Proton Nuclear Magnetic Resonance ( 1 H-NMR) is a

mandatory quality control step.

This guide objectively compares the analytical and operational performance of the

hemifumarate salt against its free base alternative, providing a self-validating H-NMR protocol

grounded in mechanistic causality.

Product Comparison: Hemifumarate Salt vs. Free
Base Alternative
When sourcing 2-Cyanoethylamine, researchers must choose between the free base and the

hemifumarate salt. The hemifumarate salt is overwhelmingly preferred in pharmaceutical
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development due to its superior stability and handling profile.

The free base is a volatile, highly toxic liquid that rapidly oxidizes and degrades upon exposure

to air and moisture. In contrast, the hemifumarate salt is a bench-stable, crystalline solid. The

addition of fumaric acid not only neutralizes the reactive amine but also dramatically alters the

compound's solubility, making it highly compatible with aqueous physiological assays.

Quantitative Performance & Property Comparison
Analytical Property

2-Cyanoethylamine
(Free Base)

2-Cyanoethylamine
Hemifumarate

Causality / Impact

Physical State Colorless/yellow liquid
White crystalline

powder

Salt formation locks

the volatile amine into

a stable crystal lattice.

Molecular Weight 70.09 g/mol 256.26 g/mol

Hemifumarate

indicates a 2:1 ratio of

amine to fumaric acid.

Bench Stability
Low (Hygroscopic,

oxidizes)
High (Stable at RT)

Eliminates the need

for inert gas storage.

Optimal NMR Solvent CDCl3​(Chloroform-d)
D2​O (Deuterium

oxide)

The ionic salt is

insoluble in non-polar

organic solvents.

Toxicity Profile High inhalation risk Low inhalation risk

Solid state prevents

toxic vapor emission

during weighing.

Mechanistic 1 H-NMR Spectrum Analysis
Understanding the 1 H-NMR spectrum of 2-Cyanoethylamine hemifumarate requires

analyzing the electronic environment induced by the salt formation. When moving from the free

base to the hemifumarate salt, the amine group ( −NH2​) is protonated to form an ammonium

cation ( −NH3+​).

The Deshielding Effect: The positively charged nitrogen becomes highly electronegative,

pulling electron density away from the adjacent methylene protons via the σ -bonds. This
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deshielding effect reduces the local electron cloud around the −CH2​−N protons, exposing them

more strongly to the external magnetic field ( B0​). Consequently, their resonance frequency

shifts significantly downfield (from ~2.94 ppm in the free base to ~3.25 ppm in the salt) [1].

Stoichiometric Validation (The 1:2:2 Rule): A critical point of failure in reagent sourcing is

receiving the 1:1 fumarate salt instead of the 2:1 hemifumarate. The 1 H-NMR spectrum acts

as a self-validating system for this stoichiometry. One fumaric acid molecule contains two

symmetric alkene protons ( −CH=CH− ). Two 2-Cyanoethylamine molecules contain a total of

eight aliphatic protons. Therefore, normalizing the fumarate singlet to 1.00 relative proton

ensures the adjacent triplets integrate to exactly 2.00 each.

H-NMR Shift Reference Table ( D2​O , 400 MHz)
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Peak ( δ , ppm) Multiplicity Integration Assignment
Mechanistic
Causality

2.80 Triplet (t) 2H −CH2​−CN

Split by the

adjacent

methylene group

( 3J≈6.5 Hz).

Slightly

deshielded by

the anisotropic

effect of the

cyano group.

3.25 Triplet (t) 2H −CH2​−NH3+​

Strongly

deshielded

downfield due to

the electron-

withdrawing

nature of the

protonated

amine.

6.52 Singlet (s) 1H −CH=CH−

Fumarate

counterion. The

trans-alkene

protons are

chemically and

magnetically

equivalent,

producing a

sharp singlet.

~4.79 Singlet (br) - HDO

Residual solvent

peak. The

−NH3+​protons

rapidly exchange

with D2​O and do

not appear in the

spectrum.
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Self-Validating Experimental Protocol
To guarantee reproducibility and avoid integration artifacts, follow this rigorously designed

methodology[2, 3]. Every step is engineered to validate the structural and stoichiometric

integrity of the hemifumarate salt.

Step 1: Precision Sample Preparation

Action: Weigh exactly 10–15 mg of 2-Cyanoethylamine hemifumarate into a clean vial.

Causality: Utilizing this specific mass range ensures an optimal signal-to-noise ratio.

Exceeding 20 mg increases solution viscosity and causes concentration-dependent chemical

shift drifting, which can broaden the peaks and obscure J -coupling resolution.

Step 2: Solvent & Standard Selection

Action: Dissolve the powder in 0.6 mL of D2​O containing 0.05% v/v TSP (3-

(trimethylsilyl)propionic acid sodium salt).

Causality: Standard TMS (Tetramethylsilane) is insoluble in water. TSP is fully water-soluble

and provides a reliable, sharp calibration singlet at 0.00 ppm in aqueous environments.

Step 3: Optimized Acquisition Parameters

Action: Transfer to a 5 mm NMR tube. Acquire data at 298 K using a 400 MHz or 500 MHz

spectrometer. Set the relaxation delay ( D1​) to ≥ 2.0 seconds.

Causality: This is the most critical parameter for self-validation. Small, highly symmetric

molecules like the fumarate ion lack efficient dipole-dipole relaxation pathways, resulting in

longer longitudinal relaxation times ( T1​). If the D1​delay is too short, the fumarate signal will

be partially saturated, yielding an artificially low integration value and leading to false

conclusions about the salt stoichiometry.

Step 4: Processing and Stoichiometric Verification

Action: Apply Fourier Transform, phase correction, and baseline correction. Calibrate the

TSP peak to 0.00 ppm. Integrate the fumarate singlet at 6.52 ppm to exactly 1.00.
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Validation: Verify that the triplets at 2.80 ppm and 3.25 ppm integrate to 1.95–2.05. If the

triplets integrate to ~1.00, the sample is the 1:1 fumarate salt, not the hemifumarate.

Workflow Visualization
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Phase 1: Sample Preparation

Phase 2: NMR Acquisition

Phase 3: Self-Validating Analysis

Weigh 10-15 mg
BAPN Hemifumarate

Dissolve in 0.6 mL D2O
(+ 0.05% TSP)

 Avoids concentration
broadening

Set T = 298K
Relaxation Delay (D1) = 2s

 Transfer to 5mm tube

Acquire 16 Scans
(400/500 MHz)

 Ensures full T1
relaxation

Set TSP = 0.00 ppm
Phase & Baseline Correct

 FID Data

Integrate Fumarate (6.52 ppm) = 1.00
Verify Triplets = 2.00

 Validates 2:1
Stoichiometry

Click to download full resolution via product page
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Figure 1: Self-validating H-NMR workflow ensuring stoichiometric accuracy of BAPN

hemifumarate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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